5-ethoxy-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one

• IUPAC Name: 5-ethoxy-2-(2,4,6-trichlorophenyl)-4H-pyrazol-3-one
• InChI: InChI=1S/C11H9Cl3N2O2/c1-2-18-9-5-10(17)16(15-9)11-7(13)3-6(12)4-8(11)14/h3-4H,2,5H2,1H3
• InChI Key: GFXOXJNFPNMBBE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NN(C(=O)C1)C2=C(C=C(C=C2Cl)Cl)Cl
• Molecular Formula: C11H9Cl3N2O2
• Molecular Weight: 307.6 g/mol

Description

5-ethoxy-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one, also known as Etazolate, is a pyrazolone derivative that has been extensively studied for its therapeutic potential. It was first synthesized in the 1970s and has since been used in scientific research to investigate its mechanism of action and potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 5-ethoxy-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one is not fully understood, but it is believed to act as a positive allosteric modulator of the GABAA receptor. This leads to an increase in the activity of the receptor, resulting in the anxiolytic and anticonvulsant effects observed in animal models.
Biochemical and physiological effects:
5-ethoxy-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one has been shown to have a number of biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of oxidative stress, and the reduction of inflammation. These effects are thought to contribute to its therapeutic potential in various fields.

Advantages and Limitations for Lab Experiments

5-ethoxy-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one has several advantages for use in lab experiments, including its relatively low toxicity and high solubility in water. However, it is important to note that its effects may vary depending on the specific experimental conditions and animal models used.

Future Directions

There are several potential future directions for research on 5-ethoxy-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one, including further investigation of its mechanism of action, exploration of its potential therapeutic applications in other fields, and the development of more potent derivatives. In addition, there is a need for clinical trials to evaluate its safety and efficacy in humans.
In conclusion, 5-ethoxy-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one is a pyrazolone derivative that has been extensively studied for its therapeutic potential in various fields. Its mechanism of action is believed to involve the modulation of the GABAA receptor, leading to anxiolytic and anticonvulsant effects. While further research is needed to fully understand its potential applications, 5-ethoxy-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one shows promise as a therapeutic agent for a range of conditions.

Synthesis Methods

The synthesis of 5-ethoxy-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one involves the reaction of 2,4,6-trichlorophenylhydrazine with ethyl acetoacetate, followed by the addition of sodium ethoxide. The resulting product is then treated with acetic anhydride to obtain 5-ethoxy-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one as a white crystalline solid.

Scientific Research Applications

5-ethoxy-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one has been studied for its potential therapeutic applications in various fields, including neurology, psychiatry, and immunology. It has been shown to have anxiolytic, anticonvulsant, and neuroprotective effects in animal models. In addition, it has been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and multiple sclerosis.